Cas no 2137917-05-4 (Cyclohexanemethanamine, α-(cyclopropylmethyl)-α-methyl-)

• Product Name: Cyclohexanemethanamine, α-(cyclopropylmethyl)-α-methyl-
• CAS No: 2137917-05-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5299843
• PubChem ID: 165463802
• Update Time: 2023-10-31

Cyclohexanemethanamine, α-(cyclopropylmethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, α-(cyclopropylmethyl)-α-methyl-
• 2137917-05-4
• 2-cyclohexyl-1-cyclopropylpropan-2-amine
• EN300-785281

• Inchi： 1S/C12H23N/c1-12(13,9-10-7-8-10)11-5-3-2-4-6-11/h10-11H,2-9,13H2,1H3
• InChI Key： KYFTVMMTECCSHI-UHFFFAOYSA-N
• SMILES： NC(C)(C1CCCCC1)CC1CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 243.8±8.0 °C(Predicted)
• pka: 10.85±0.25(Predicted)